N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]-4-propoxybenzamide

• IUPAC Name: N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]-4-propoxybenzamide
• InChI: InChI=1S/C20H19FN2O2S/c1-3-12-25-17-10-6-15(7-11-17)19(24)23-20-22-18(13(2)26-20)14-4-8-16(21)9-5-14/h4-11H,3,12H2,1-2H3,(H,22,23,24)
• InChI Key: KRCCXJRIIFMRPA-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=NC(=C(S2)C)C3=CC=C(C=C3)F
• Molecular Formula: C20H19FN2O2S
• Molecular Weight: 370.4 g/mol

Description

N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]-4-propoxybenzamide is a chemical compound that belongs to the class of thiazole derivatives. It has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery.

Mechanism of Action

The exact mechanism of action of N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]-4-propoxybenzamide is not fully understood. However, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins that play a crucial role in inflammation and pain. It has also been reported to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]-4-propoxybenzamide has been reported to exhibit anti-inflammatory, analgesic, and antipyretic effects. It has also been reported to induce apoptosis in cancer cells. However, further studies are required to determine the exact biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]-4-propoxybenzamide in lab experiments is its potential to exhibit anti-inflammatory, analgesic, and antipyretic activities. It also has potential anticancer activity, which makes it a promising candidate for drug discovery. However, its limitations include the need for further studies to determine its exact mechanism of action and biochemical and physiological effects.

Future Directions

There are several future directions for the research on N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]-4-propoxybenzamide. Some of these include:
1. Further studies to determine its exact mechanism of action and biochemical and physiological effects.
2. Optimization of its chemical structure to improve its potency and selectivity.
3. Development of new derivatives with improved pharmacological properties.
4. Evaluation of its potential as a lead compound for drug discovery in various therapeutic areas.
5. Investigation of its potential as a diagnostic tool for cancer.
6. Studies to determine its pharmacokinetic and toxicological properties.
In conclusion, N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]-4-propoxybenzamide is a promising compound with potential applications in various fields, including medicinal chemistry and drug discovery. Its anti-inflammatory, analgesic, and antipyretic activities, as well as its potential anticancer activity, make it a promising candidate for further research. However, further studies are required to determine its exact mechanism of action, biochemical and physiological effects, and pharmacokinetic and toxicological properties.

Scientific Research Applications

N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]-4-propoxybenzamide has shown potential applications in the field of medicinal chemistry. It has been reported to possess anti-inflammatory, analgesic, and antipyretic activities. It has also been studied for its potential anticancer activity against various cancer cell lines.